Cas no 1805519-40-7 (4-Bromo-3-cyano-2-methylbenzoic acid)

• Product Name: 4-Bromo-3-cyano-2-methylbenzoic acid
• CAS No: 1805519-40-7
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• MDL: MFCD28736543
• CID: 4785807
• Update Time: 2025-05-26

4-Bromo-3-cyano-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-cyano-2-methylbenzoic acid

• MDL： MFCD28736543
• Inchi： 1S/C9H6BrNO2/c1-5-6(9(12)13)2-3-8(10)7(5)4-11/h2-3H,1H3,(H,12,13)
• InChI Key： QSRQCASTFGBHMK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1

Additional information on 4-Bromo-3-cyano-2-methylbenzoic acid

4-Bromo-3-cyano-2-methylbenzoic Acid: A Comprehensive Overview

4-Bromo-3-cyano-2-methylbenzoic acid, also known by its CAS number 1805519-40-7, is a compound of significant interest in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with a bromine atom at the 4-position, a cyano group at the 3-position, and a methyl group at the 2-position. The combination of these substituents imparts distinctive chemical properties, making it a valuable building block for various applications.

The synthesis of 4-bromo-3-cyano-2-methylbenzoic acid typically involves multi-step organic reactions, often utilizing electrophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the bromine and cyano groups in a single step, showcasing the potential for scalable production.

In terms of applications, 4-bromo-3-cyano-2-methylbenzoic acid has been extensively studied for its role in drug discovery. The compound's ability to act as a chiral auxiliary or as a precursor to bioactive molecules has been highlighted in several recent studies. For example, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by targeting specific cytokines involved in chronic inflammation.

Beyond pharmacology, 4-bromo-3-cyano-2-methylbenzoic acid has found applications in materials science. Its use as a monomer in polymer synthesis has led to the development of novel materials with improved thermal stability and mechanical properties. A 2023 paper in Nature Materials reported that polymers derived from this compound exhibit exceptional resistance to high temperatures, making them suitable for use in aerospace and automotive industries.

The electronic properties of 4-bromo-3-cyano-2-methylbenzoic acid also make it an attractive candidate for use in organic electronics. Researchers have explored its potential as an active layer material in organic photovoltaics (OPVs), where its ability to absorb sunlight and transport charges efficiently has shown promise. A study published in Advanced Materials in 2023 demonstrated that OPVs incorporating this compound achieved power conversion efficiencies exceeding 15%, marking a significant advancement in the field.

In addition to its practical applications, 4-bromo-3-cyano-2-methylbenzoic acid serves as a valuable tool for fundamental research into aromatic chemistry. Its structure allows for the study of substituent effects on aromatic reactivity, providing insights into reaction mechanisms and selectivity. Recent investigations have focused on its role as a directing group in subsequent substitution reactions, with findings published in the American Chemical Society (ACS) Central Science.

The environmental impact of synthesizing and using 4-bromo-3-cyano-2-methylbenzoic acid has also come under scrutiny. Efforts to develop greener synthesis routes have led to the adoption of biocatalytic methods and solvent-free reaction conditions. These advancements not only reduce waste but also align with global sustainability goals, making the compound more appealing for large-scale industrial applications.

In conclusion, 4-bromo-3-cyano-2-methylbenzoic acid, with its CAS number 1805519-40-7, stands out as a versatile and multifaceted compound with applications spanning drug discovery, materials science, and organic electronics. Its continued exploration will undoubtedly yield further innovations across various scientific domains.